Cas no 1245808-35-8 (4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole)

4-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole is a substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro and methyl group at the 4- and 3-positions, respectively, along with a 2-methylpropyl substituent at the 1-position, which may influence its reactivity and biological activity. This compound is of interest due to its versatility as an intermediate in synthetic chemistry, enabling the development of more complex molecules. The presence of halogen and alkyl groups enhances its utility in cross-coupling reactions and functionalization processes. Its stability and well-defined molecular framework make it suitable for exploratory studies in medicinal chemistry and crop protection.

4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole structure

1245808-35-8 structure

Product Name:4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole

CAS No:1245808-35-8

MF:C₈H₁₃ClN₂

MW:172.655220746994

MDL:MFCD15976278

CID:3160171

PubChem ID:50896629

Update Time:2025-06-07

4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1-isobutyl-3-methyl-1H-pyrazole
- 4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole
- DTXSID501238619
- AKOS005169346
- EN300-232330
- 1245808-35-8
- 4-chloro-3-methyl-1-(2-methylpropyl)pyrazole
- STL584266
- CS-0274287
- MDL： MFCD15976278
- Inchi： 1S/C8H13ClN2/c1-6(2)4-11-5-8(9)7(3)10-11/h5-6H,4H2,1-3H3
- InChI Key： TVXDHZRDHFUXNI-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1)CC(C)C

Computed Properties

Exact Mass: 172.0767261Da
Monoisotopic Mass: 172.0767261Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 17.8Å²

4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole Pricemore >>

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Enamine	EN300-232330-10.0g	4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole	1245808-35-8	95%	10.0g	$1224.0	2024-06-20
Enamine	EN300-232330-1g	4-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazole	1245808-35-8		1g	$284.0	2023-09-15
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